92-81-9

9,10-Dihydroacridine

In Stock

• CAS RN:
• 92-81-9

• Formula:
• C13H11N

• InChI:
• InChI=1S/C13H11N/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)14-12/h1-8,14H,9H2

• InChIKey:
• HJCUTNIGJHJGCF-UHFFFAOYSA-N

• 9,10-Dihydroacridine, also known as 9,10-Dihydroacridine, is a useful research compound. Its molecular formula is C13H11N and its molecular weight is 181.23 g/mol. The purity is usually 95%.

methyl (2R)-1,2,3,4-tetrahydroquinoline-2-carboxylate

Usually In Stock

• CAS RN:
• 63492-81-9

• Formula:
• C11H13NO2

• InChI:
• InChI=1S/C11H13NO2/c1-14-11(13)10-7-6-8-4-2-3-5-9(8)12-10/h2-5,10,12H,6-7H2,1H3/t10-/m1/s1

• InChIKey:
• ACEPYLDNGYGKDY-SNVBAGLBSA-N

• Methyl (2R)-1,2,3,4-tetrahydroquinoline-2-carboxylate is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

1-(Bromomethyl)bicyclo[2.1.1]hexane

In Stock

• CAS RN:
• 89892-81-9

• Formula:
• C7H11Br

• InChI:
• InChI=1S/C7H11Br/c8-5-7-2-1-6(3-7)4-7/h6H,1-5H2

• InChIKey:
• FUUAMGKQLCKIMV-UHFFFAOYSA-N

• 1-(Bromomethyl)bicyclo[2.1.1]hexane is a useful research compound. Its molecular formula is C7H11Br and its molecular weight is 175.07 g/mol. The purity is usually 95%.

1,3-Dichloro-5-methyl-2-nitrobenzene

In Stock

• CAS RN:
• 89692-81-9

• Formula:
• C7H5Cl2NO2

• InChI:
• InChI=1S/C7H5Cl2NO2/c1-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,1H3

• InChIKey:
• POAILBXQTJDSFV-UHFFFAOYSA-N

• 1,3-Dichloro-5-methyl-2-nitrobenzene is a useful research compound. Its molecular formula is C7H5Cl2NO2 and its molecular weight is 206.02 g/mol. The purity is usually 95%.

3-(Chlorodifluoromethylthio)pentane-2,4-dione

In Stock

• CAS RN:
• 42092-81-9

• Formula:
• C6H7ClF2O2S

• InChI:
• InChI=1S/C6H7ClF2O2S/c1-3(10)5(4(2)11)12-6(7,8)9/h5H,1-2H3

• InChIKey:
• LVRPCCNXPLRVFI-UHFFFAOYSA-N

• 3-(Chlorodifluoromethylthio)pentane-2,4-dione is a useful research compound. Its molecular formula is C6H7ClF2O2S and its molecular weight is 216.63 g/mol. The purity is usually 95%.

5,6-Dibromo-2,1,3-benzothiadiazole

In Stock

• CAS RN:
• 18392-81-9

• Formula:
• C6H2Br2N2S

• InChI:
• InChI=1S/C6H2Br2N2S/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H

• InChIKey:
• XIDGOHYQUCNHTL-UHFFFAOYSA-N

• 5,6-Dibromo-2,1,3-benzothiadiazole, also known as 5,6-Dibromo-2,1,3-benzothiadiazole, is a useful research compound. Its molecular formula is C6H2Br2N2S and its molecular weight is 293.97 g/mol. The purity is usually 95%.

N-(3-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

In Stock

• CAS RN:
• 893992-81-9

• Formula:
• C24H24N4O4

• InChI:
• InChI=1S/C24H24N4O4/c1-16(29)25-17-7-6-8-18(13-17)26-24(32)23(31)20-14-28(21-10-3-2-9-19(20)21)15-22(30)27-11-4-5-12-27/h2-3,6-10,13-14H,4-5,11-12,15H2,1H3,(H,25,29)(H,26,32)

• InChIKey:
• CRAFINQXWXEMMM-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H24N4O4 and its molecular weight is 432.48. The purity is usually 95%.

N,1-bis[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxamide

Usually In Stock

• CAS RN:
• 903292-81-9

• Formula:
• C21H24N2O2

• InChI:
• InChI=1S/C21H24N2O2/c1-15-3-7-17(8-4-15)12-22-21(25)19-11-20(24)23(14-19)13-18-9-5-16(2)6-10-18/h3-10,19H,11-14H2,1-2H3,(H,22,25)

• InChIKey:
• GHXGQHXEJAFZKX-UHFFFAOYSA-N

• N,1-bis[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N2O2 and its molecular weight is 336.435. The purity is usually 95%.

2H-1,3,4-Metheno-1a,3,5-triazacyclobuta[cd]pentalene(9CI)

• CAS RN:
• 123292-81-9

• Formula:
• C7H3N3

• InChI:
• InChI=1S/C7H3N3/c1-9-4-2-5(9)7-3(8-2)6(4)10(1)7/h4H,1H2

• InChIKey:
• PXNCKPZPZQSWKA-UHFFFAOYSA-N

• 2H-1,3,4-Metheno-1a,3,5-triazacyclobuta[cd]pentalene(9CI), also known as 2H-1,3,4-Metheno-1a,3,5-triazacyclobuta[cd]pentalene(9CI), is a useful research compound. Its molecular formula is C7H3N3 and its molecular weight is 129.122. The purity is usually 95%.

4'-Carboethoxy-3-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898792-81-9

• Formula:
• C22H25NO3

• InChI:
• InChI=1S/C22H25NO3/c1-2-26-22(25)19-11-9-18(10-12-19)21(24)20-8-6-7-17(15-20)16-23-13-4-3-5-14-23/h6-12,15H,2-5,13-14,16H2,1H3

• InChIKey:
• XOIAUMJPZWFULQ-UHFFFAOYSA-N

• 4'-Carboethoxy-3-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C22H25NO3 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

3-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid

In Stock

• CAS RN:
• 327092-81-9

• Formula:
• C16H15NO4S

• InChI:
• InChI=1S/C16H15NO4S/c18-16(19)13-6-3-7-15(10-13)22(20,21)17-9-8-12-4-1-2-5-14(12)11-17/h1-7,10H,8-9,11H2,(H,18,19)

• InChIKey:
• ZGVIUMKHTXKKOX-UHFFFAOYSA-N

• CRT0036521 is a potent and selective inhibitor of AKR1C3.

6-[[1-(2,2,2-Trifluoroethyl)pyrazol-4-yl]amino]pyridine-3-sulfonyl fluoride

Usually In Stock

• CAS RN:
• 2196192-81-9

• Formula:
• C10H8F4N4O2S

• InChI:
• InChI=1S/C10H8F4N4O2S/c11-10(12,13)6-18-5-7(3-16-18)17-9-2-1-8(4-15-9)21(14,19)20/h1-5H,6H2,(H,15,17)

• InChIKey:
• DJGMWYVLUFJHCG-UHFFFAOYSA-N

• 6-[[1-(2,2,2-Trifluoroethyl)pyrazol-4-yl]amino]pyridine-3-sulfonyl fluoride is a useful research compound. Its molecular formula is C10H8F4N4O2S and its molecular weight is 324.25. The purity is usually 95%.

N-(9-fluorenylmethoxycarbonyl)-1,2,3,4-tetrahydro-1-naphthylamine-4-carboxylic acid

In Stock

• CAS RN:
• 1221792-81-9

• Formula:
• C26H23NO4

• InChI:
• InChI=1S/C26H23NO4/c28-25(29)22-13-14-24(21-12-6-5-11-20(21)22)27-26(30)31-15-23-18-9-3-1-7-16(18)17-8-2-4-10-19(17)23/h1-12,22-24H,13-15H2,(H,27,30)(H,28,29)

• InChIKey:
• JEVWENZFSHWYMJ-UHFFFAOYSA-N

• N-(9-fluorenylmethoxycarbonyl)-1,2,3,4-tetrahydro-1-naphthylamine-4-carboxylic acid is a useful research compound. Its molecular formula is C26H23NO4 and its molecular weight is 413.5 g/mol. The purity is usually 95%.

1,3-Dichloro-5-methyl-2-nitrobenzene

• CAS RN:
• 63897-12-1; 89692-81-9

• Formula:
• C7H5Cl2NO2

• InChI:
• InChI=1S/C7H5Cl2NO2/c1-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,1H3

• InChIKey:
• POAILBXQTJDSFV-UHFFFAOYSA-N

• 1,3-Dichloro-5-methyl-2-nitrobenzene is a useful research compound. Its molecular formula is C7H5Cl2NO2 and its molecular weight is 206.02. The purity is usually 95%.